6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine

• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol
• IUPAC Name: 6-(5-methylfuran-2-yl)pyrimidine-2,4,5-triamine
• InChI: InChI=1S/C9H11N5O/c1-4-2-3-5(15-4)7-6(10)8(11)14-9(12)13-7/h2-3H,10H2,1H3,(H4,11,12,13,14)
• InChI Key: NFCAXMYSRSNRRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C(C(=NC(=N2)N)N)N

Description

6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine is a useful research compound. Its molecular formula is C9H11N5O and its molecular weight is 205.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6-(5-methyl-2-furyl)-5-nitropyrimidine-2,4-diamine (6.6 g, 29.6 mmol) and 10% Pd/C (0.66 g) in MeOH (100 mL) was heated at 40° C. under an atmosphere of H2 for 3 h, cooled to room temperature, filtered through Celite, and concentrated in vacuo to give the title compound (5.8 g, 99%) as an off-white solid; IR νmax (DR)/cm−1 3333, 2237, 1634, 1458, 1237, 1025, 963 and 828; NMR δH (400 MHz, DMSO) 6.77 (1H, dd, J 0.5, 3.2 Hz), 6.21–6.17 (3H, m), 5.14 (2H, s), 4.21 (2H, s), and 2.35 (3H, s).